Cas no 145022-45-3 (1-Ethyl-3-methylimidazolium methanesulfonate)

• Product Name: 1-Ethyl-3-methylimidazolium methanesulfonate
• CAS No: 145022-45-3
• MF: C₇H₁₄N₂O₃S
• MW: 206.262660503387
• MDL: MFCD06798171
• CID: 91857
• PubChem ID: 87560151
• Update Time: 2025-10-29

1-Ethyl-3-methylimidazolium methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-3-METHYLIMIDAZOLIUM METHANESULFONATE
• BASIONIC(TM) ST 35
• EMIM CH3SO3
• BASIONIC(R) ST 35
• 1-ethyl-3-methylimidazol-3-ium,methanesulfonate
• Basionics® ST 35
• Basionics ST 35
• Basionics'ST 35
• Basionics® ST 35
• DSSTox_CID_29075
• DSSTox_RID_83294
• DSSTox_GSID_49219
• IXLWEDFOKSJYBD-UHFFFAOYSA-M
• Tox21_202640
• TRA0075042
• AK176162
• AB1010977
• E0755
• 1-ethyl-3-methylimidazolium me-thanesulfonate
• 1-ethyl-3-methyl imidazoli
• EC 604-453-0
• 1-ethyl-3-methylimidazolium methanesulphonate
• CS-W015316
• 3-Ethyl-1-methyl-1H-imidazol-3-ium methanesulfonate
• AKOS015852472
• MFCD06798171
• SCHEMBL193347
• AKOS015912460
• 1-Ethyl-3-methylimidazoliummethanesulfonate
• CHEMBL3188888
• FT-0758849
• D70792
• 1-ethyl-3-methylimidazol-3-ium;methanesulfonate
• A884680
• 1-ethyl-3-methyl imidazolium methyl sulfonate
• 1-Ethyl-3-methylimidazolium methanesulfonate, >=95%
• 1H-Imidazolium, 3-ethyl-1-methyl-, methanesulfonate
• 1-Ethyl-3-methyl-1H-imidazol-3-ium methanesulfonate
• BS-15428
• DTXCID3029075
• NCGC00260188-01
• DTXSID7049219
• NC3ZYV4WKE
• CAS-145022-45-3
• 145022-45-3
• 1H-Imidazolium, 3-ethyl-1-methyl-, methanesulfonate (1:1)
• DB-063578
• 1-ethyl-3-methylimidazolium mesylate
• 1-Ethyl-3-methylimidazolium methanesulfonate

• MDL： MFCD06798171
• Inchi： 1S/C6H11N2.CH4O3S/c1-3-8-5-4-7(2)6-8;1-5(2,3)4/h4-6H,3H2,1-2H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： IXLWEDFOKSJYBD-UHFFFAOYSA-M
• SMILES： S(C)(=O)(=O)[O-].N1(C=C[N+](C)=C1)CC

Computed Properties

• Exact Mass: 206.07300
• Monoisotopic Mass: 206.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.4

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.24 g/cm3
• Melting Point: 35°C
• Boiling Point: No data available
• Flash Point: Fahrenheit: 546.8 ° f < br / > Celsius: 286 ° C < br / >
• Refractive Index: 1.4970
• Water Partition Coefficient: Soluble in water. Soluble in acetone, methanol .
• PSA: 74.39000
• LogP: 0.57470
• Solubility: Not determined
• Vapor Pressure: No data available

1-Ethyl-3-methylimidazolium methanesulfonate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H317,H412
• Warning Statement： P273,P280
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：1
• Hazard Category Code： 43-52/53
• Safety Instruction： S26
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Safety Term：S26-36/37/39-45
• Packing Group：III
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R22
• Packing Group：III
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-Ethyl-3-methylimidazolium methanesulfonate

Professional Introduction to 1-Ethyl-3-methylimidazolium methanesulfonate (CAS No. 145022-45-3)

1-Ethyl-3-methylimidazolium methanesulfonate, identified by the Chemical Abstracts Service Number (CAS No.) 145022-45-3, is a prominent ionic liquid (IL) that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique physicochemical properties. As a member of the imidazolium family, this compound exhibits exceptional solvency capabilities, low volatility, and high thermal stability, making it an attractive candidate for a wide array of applications, particularly in catalysis, separation processes, and as a medium for organic synthesis.

The structure of 1-Ethyl-3-methylimidazolium methanesulfonate consists of an imidazolium cation ([C₃H₈N₂]⁺) and a methanesulfonate anion ([CH₃SO₃]⁻). The cation is derived from the substitution of two hydrogen atoms on the imidazole ring with an ethyl group at the 1-position and a methyl group at the 3-position. This specific substitution pattern contributes to the compound's favorable solvation properties, enabling it to dissolve a broad spectrum of polar and non-polar substances. The methanesulfonate anion, on the other hand, provides stability and enhances the compound's compatibility with various functional groups in organic molecules.

In recent years, 1-Ethyl-3-methylimidazolium methanesulfonate has been extensively studied for its potential in green chemistry initiatives. Ionic liquids are often lauded for their negligible vapor pressure, which minimizes environmental emissions during processes such as distillation or solvent evaporation. Furthermore, their high density allows for efficient heat transfer and improved reaction mass transfer, which can lead to enhanced reaction rates and yields. These attributes make 1-Ethyl-3-methylimidazolium methanesulfonate a promising alternative to traditional volatile organic solvents in industrial applications.

One of the most compelling areas of research involving 1-Ethyl-3-methylimidazolium methanesulfonate is its use as a catalyst or co-catalyst in organic transformations. Studies have demonstrated its effectiveness in promoting reactions such as esterification, alkylation, and polymerization under mild conditions. For instance, researchers have reported successful applications of this ionic liquid in the synthesis of biodiesel derivatives by catalyzing transesterification reactions between triglycerides and alcohols. The high selectivity and reusability of 1-Ethyl-3-methylimidazolium methanesulfonate as a catalyst contribute to its growing adoption in sustainable chemical processes.

Another notable application is in the field of pharmaceutical synthesis. The ability of 1-Ethyl-3-methylimidazolium methanesulfonate to dissolve both polar and non-polar substrates makes it an ideal medium for multi-step syntheses involving heterocyclic compounds. Recent studies have highlighted its role in facilitating the preparation of active pharmaceutical ingredients (APIs) by enhancing reaction efficiency and minimizing side product formation. Additionally, its compatibility with continuous flow chemistry systems has opened new avenues for scalable pharmaceutical production.

The pharmaceutical industry has also explored 1-Ethyl-3-methylimidazolium methanesulfonate as a potential drug delivery vehicle. Ionic liquids can form stable complexes with hydrophobic drugs, improving their solubility and bioavailability. Preliminary research suggests that formulations incorporating this ionic liquid may offer advantages over conventional delivery systems, such as prolonged circulation times and targeted release profiles. While further clinical trials are needed to validate these claims, the preliminary findings are encouraging for future drug development strategies.

Beyond catalysis and pharmaceutical applications, 1-Ethyl-3-methylimidazolium methanesulfonate has found utility in energy storage systems. Its high ionic conductivity makes it suitable for use as an electrolyte in supercapacitors and batteries. Researchers have investigated its performance in lithium-ion batteries, where it demonstrates improved ionic mobility and reduced internal resistance compared to traditional electrolytes. These properties could contribute to higher energy densities and longer cycle lifespans in next-generation energy storage devices.

The environmental impact of using 1-Ethyl-3-methylimidazolium methanesulfonate has also been a subject of interest. While ionic liquids are generally considered greener alternatives to conventional solvents due to their low volatility and biodegradability potential, their synthesis and disposal remain areas requiring optimization. Efforts are underway to develop more sustainable production methods for this compound, including bio-based cation synthesis and recyclable anion exchange processes. Such advancements would further solidify its position as an environmentally responsible chemical reagent.

In conclusion,1-Ethyl-3-methylimidazolium methanesulfonate (CAS No. 145022-45-3) is a versatile ionic liquid with broad applicability across multiple scientific disciplines. Its unique combination of solvency power, thermal stability, and catalytic activity positions it as a valuable tool in green chemistry initiatives. As research continues to uncover new uses for this compound—particularly in pharmaceutical synthesis and energy storage—its importance is likely to grow even further.